Cas no 916303-53-2 (tert-butyl 2-(aminomethyl)benzoate)

• Product Name: tert-butyl 2-(aminomethyl)benzoate
• CAS No: 916303-53-2
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• MDL: MFCD08275207
• CID: 5088723
• PubChem ID: 54027350
• Update Time: 2023-11-28

tert-butyl 2-(aminomethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• 2-Aminomethyl-benzoic acid tert-butyl ester
• tert-butyl 2-(aminomethyl)benzoate

• MDL： MFCD08275207
• Inchi： 1S/C12H17NO2/c1-12(2,3)15-11(14)10-7-5-4-6-9(10)8-13/h4-7H,8,13H2,1-3H3
• InChI Key： LDDFOBAKMGVHTC-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1CN)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• XLogP3: 1.6
• Topological Polar Surface Area: 52.3